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Compound Focus: Glasdegib

CAS No.: 1095173-27-5

Cat. No.: S001731

Synthesis and Solid-State Forms of Glasdegib

Glasdegib is typically developed as a monomaleate salt to enhance its stability and solubility [1]. A novel
dimaleate salt form has also been synthesized and characterized, which exists in a surprising double-salt

form based on structural analysis via 15N ssNMR and single-crystal X-ray diffraction [1].

The provided literature reveals two primary synthetic strategies, summarized in the workflow below:
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(Start: Synthetic Route Selectior)

Route 1 (via Free Base)) (Route 2 (via CDI Complex)

React 4-isocyanatobenzonitrile with React 4-aminobenzonitrile with
(2R,4R)-1-tert-butyl 2-methyl 4-aminopiperidine-1,2-dicarboxylate 1,1'-Carbonyldiimidazole (CDI)

\ '

(Convert methoxy protected urea to acitD Gorm Glasdegib imidazole complex (1:19

l

(React with Benzene-l,2-diamine)

\

Obtain Glasdegib Free Base React complex with Maleic Acid

\

Gorm salt with Maleic Acid

Final Product: Glasdegib Maleate

Click to download full resolution via product page

Recent patent literature describes processes to prepare crystalline polymorphs of Glasdegib maleate
(designated as Forms GT1, GT2, GT3, GT4) and an amorphous form, characterized by XRPD and solid-state
NMR [2].
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Analytical Method Development and Validation

Robust analytical methods are critical for quantification, pharmacokinetic studies, and quality control of
Glasdegib. Multiple Liquid Chromatography methods have been developed and validated, with key

parameters compared in the table below.

LC-MS/MS for

LC-MS/MS for

Method . . . RP-HPLC with AQbD
Bioanalysis (Human Combination Therapy (Rat

Feature Approach (API) [6]
Plasma) [3] [4] Plasma) [5]

Analytical LC-MS/MS (ESI) LC-MS/MS (ESI) RP-HPLC (UV)

Technique

Column C18 symmetric (150 mm x  Reversed-phase polar-100 Kromasil 100 C18 (250
4.6 mm, 3.5 um) (100 mm x 2.1 mm, 3 ym) mm X 4.6 mm, 5 ym)

Mobile Phase Acetonitrile: 0.1% Formic Water (0.1% FA): Phosphate buffer (pH
acid (30:70, pH 4.0) Acetonitrile (85:15, pH 3.2) 4.4): Acetonitrile

(51.8:48.2)

Flow Rate 1.0 mL/min 0.4 mL/min 0.98 mL/min

Detection MS/MS MS/MS UV @ 225 nm

Retention 2.62 min Not Specified Not Specified

Time

Linearity 6 - 120 ng/mL 5 - 3000 ng/mL Not Specified for API

Range

Run Time 6 min 3.5 min Not Specified

Key Quantification in human Simultaneous quantification  Estimation of API using

Application plasma of Glasdegib & Cytarabine Quality by Design

Extraction 99.94% 93.93 - 101.43% Not Applicable

Recovery
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The experimental workflow for developing and validating a bioanalytical method is a multi-stage process:

1. Method Development
- Select column/mobile phase
- Optimize MS parameters
- Establish chromatographic separation

l

2. Sample Preparation
- Use cation exchange solid-phase extraction [5]
- OR Protein precipitation with chilled acetonitrile [4]

l

3. Method Validation
- Assess linearity, accuracy, precision
- Determine LOD/LOQ
- Conduct recovery & matrix effect studies

l

4. Application
- Analyze pharmacokinetic samples
- Perform quality control

Click to download full resolution via product page

Key Physicochemical and Pharmacokinetic Properties

For researchers working with Glasdegib, several core properties are well-established:

¢ Mechanism of Action: Glasdegib is a Smoothened (SMO) receptor inhibitor that blocks the
Hedgehog signaling pathway (ICso = 5 nM) [7] [4].

¢ Pharmacokinetics: It demonstrates high absolute oral bioavailability (~77%) [8] [7]. A population PK
analysis estimated its apparent total clearance (CL/F) at 6.27 L/h, with a large volume of distribution,
indicating extensive tissue distribution [8].

¢ Physicochemical Properties: The monomaleate salt has moderate aqueous solubility (1.7 mg/mL)
[1]. Glasdegib has pKa values of 1.7 (benzimidazole nitrogen) and 6.1 (methylpiperidine nitrogen),
making it suitable for salt formation with carboxylic acids [1].

¢ Forced Degradation: Studies indicate Glasdegib is stable under thermal conditions but degrades
significantly under UV light and oxidative (peroxide) conditions [9] [6].
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This technical guide synthesizes the latest research to provide a foundation for scientists working on the

development and analysis of Glasdegib.

e For synthetic chemists, the alternative dimaleate form and patented polymorphs may offer new
avenues for development.

¢ For analytical scientists, the validated LC-MS/MS methods provide robust protocols for sensitive
bioanalysis.

¢ For formulation scientists, the physicochemical and stability data are crucial for designing effective
dosage forms.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s001731?utm_src=pdf-bulk
https://www.smolecule.com/products/s001731?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

